2-{5-[(4-amino(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thiophen-2-ylth io))methyl]-4-phenyl(1,2,4-triazol-3-ylthio)}-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-[[5-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C26H24N8O3S4/c27-23-22-18-7-4-8-19(18)40-24(22)31-25(30-23)38-13-20-32-33-26(34(20)16-5-2-1-3-6-16)39-14-21(35)29-15-9-11-17(12-10-15)41(28,36)37/h1-3,5-6,9-12H,4,7-8,13-14H2,(H,29,35)(H2,27,30,31)(H2,28,36,37)
• InChI Key: SVSUMNWIUYISGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC(=NC(=C23)N)SCC4=NN=C(N4C5=CC=CC=C5)SCC(=O)NC6=CC=C(C=C6)S(=O)(=O)N
• Molecular Formula: C26H24N8O3S4
• Molecular Weight: 624.8 g/mol

Description

2-{5-[(4-amino(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thiophen-2-ylth io))methyl]-4-phenyl(1,2,4-triazol-3-ylthio)}-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C26H24N8O3S4 and its molecular weight is 624.77. The purity is usually 95%.
BenchChem offers high-quality 2-{5-[(4-amino(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thiophen-2-ylth io))methyl]-4-phenyl(1,2,4-triazol-3-ylthio)}-N-(4-sulfamoylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{5-[(4-amino(5,6,7-trihydrocyclopenta[1,2-d]pyrimidino[4,5-b]thiophen-2-ylth io))methyl]-4-phenyl(1,2,4-triazol-3-ylthio)}-N-(4-sulfamoylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study demonstrated the synthesis of novel derivatives that showed significant antimicrobial activity against selected bacterial and fungal strains. These compounds, synthesized from a multistep process involving the key molecule, were characterized by spectroscopic techniques and evaluated in different organic solvents for their antimicrobial efficacy. The antimicrobial properties suggest a potential for developing new therapeutic agents against resistant microbial strains (Majithiya & Bheshdadia, 2022).

Antitumor Activity

Another area of research has focused on the antitumor capabilities of related compounds. For instance, novel acetamide, pyrrole, and pyrrolopyrimidine derivatives containing a biologically active pyrazole moiety were synthesized and evaluated for their antitumor activity. One compound, in particular, showed higher effectiveness than the reference drug doxorubicin, indicating a promising avenue for cancer therapy development (Alqasoumi et al., 2009).

Synthesis and Structural Studies

Research into the synthesis and structural elucidation of compounds related to the given chemical structure has provided insights into their potential applications. For example, novel triazolo[1,5-c]pyrimidines were synthesized as potential antiasthma agents, highlighting the diverse therapeutic potential of these compounds (Medwid et al., 1990).

Biochemical Impacts

Further studies have investigated the biochemical impacts of sulfonamide thiazole derivatives, revealing their potential as insecticidal agents against specific pests. This research not only adds to the understanding of these compounds' biological activities but also suggests their utility in agricultural pest management (Soliman et al., 2020).